Cas no 2092061-97-5 (2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2092061-97-5
• MF: C₁₀H₇N₃OS
• MW: 217.247080087662
• CID: 5723017
• PubChem ID: 121213551
• Update Time: 2025-05-23

2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• starbld0016150
• AKOS026724020
• F2198-5096
• 2-(4-formyl-3-thiophen-2-ylpyrazol-1-yl)acetonitrile
• 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 2092061-97-5
• 1H-Pyrazole-1-acetonitrile, 4-formyl-3-(2-thienyl)-

• Inchi： 1S/C10H7N3OS/c11-3-4-13-6-8(7-14)10(12-13)9-2-1-5-15-9/h1-2,5-7H,4H2
• InChI Key： XEPRPDXUJGWMEM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=O)=CN(CC#N)N=1

Computed Properties

• Exact Mass: 217.03098303g/mol
• Monoisotopic Mass: 217.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 442.4±45.0 °C(Predicted)
• pka: -1.76±0.10(Predicted)

Additional information on 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2092061-97-5)

2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2092061-97-5, belongs to a class of heterocyclic derivatives characterized by the presence of fused rings and functional groups that contribute to its unique chemical properties and biological activities. The molecular structure of this compound incorporates key elements such as a pyrazole ring, a thiophene moiety, and an acetonitrile group, which collectively enhance its potential utility in drug discovery and development.

The pyrazole core is a well-known scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 4-formyl group into the pyrazole ring introduces a reactive aldehyde functionality, which can participate in various chemical transformations, such as condensation reactions with nucleophiles to form Schiff bases or other heterocyclic compounds. This reactivity makes 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile a valuable intermediate in synthetic chemistry.

The presence of a thiophen-2-yl substituent further enriches the structural diversity of this compound. Thiophene derivatives are widely recognized for their pharmacological significance, with applications ranging from anticonvulsants to antifungals. The combination of the pyrazole and thiophene rings creates a system with enhanced electronic properties and potential for interaction with biological targets. Additionally, the acetonitrile group at the terminal position contributes to the compound's solubility and reactivity, facilitating its use in various synthetic protocols.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. The structural features of 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile make it an attractive candidate for such applications. For instance, studies have demonstrated that pyrazole-thiophene hybrids can exhibit synergistic effects when used in combination therapies. The aldehyde functionality further expands its potential by allowing for post-synthetic modifications, enabling the creation of libraries of derivatives with tailored biological profiles.

In the context of contemporary research, this compound has been explored for its potential role in addressing emerging therapeutic challenges. One particularly promising area is cancer chemotherapy. The pyrazole and thiophene moieties are known to interact with DNA and enzymes involved in cell proliferation, making them suitable candidates for developing novel anticancer agents. Preliminary studies have suggested that derivatives of 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile may inhibit key enzymes such as tyrosine kinases and cyclin-dependent kinases, which are crucial for cancer cell survival.

The compound's ability to undergo further functionalization also positions it as a valuable building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that mimic natural products known for their bioactivity. For example, by reacting the aldehyde group with various nucleophiles, including amines and hydrazines, researchers can generate Schiff bases or hydrazones that exhibit enhanced pharmacological properties. These derivatives have shown promise in preclinical models as inhibitors of inflammatory pathways and as radiosensitizers in cancer treatment.

Another area where 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile has found utility is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of new classes of antibiotics with novel mechanisms of action. The structural complexity of this compound allows it to interact with bacterial enzymes and cellular components in ways that conventional antibiotics do not. Early studies have indicated that certain derivatives may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering hope for combating resistant strains.

The synthesis of 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetonitrile involves multi-step organic transformations that highlight its synthetic appeal. Key steps typically include the condensation of 3-amino thiophene with glyoxal derivatives to form the pyrazole-thiophene core, followed by functionalization at the 4-position via formylation reactions. These synthetic routes are well-documented and can be adapted to produce various analogs with different substituents. The availability of these synthetic strategies underscores the compound's accessibility for further exploration by academic and industrial researchers alike.

The growing interest in computational chemistry has also contributed to the study of this compound. Molecular modeling techniques have been employed to predict binding affinities and interactions between 2-(4-formyl-3-(thiophen-2-y l)-1H-pyrazol -1 -y l)acetonitrile derivatives and biological targets such as enzymes and receptors. These simulations have provided valuable insights into how structural modifications can influence biological activity, guiding experimental efforts toward more effective drug candidates.

Future directions in research on this compound may focus on optimizing its pharmacokinetic properties through structural modifications aimed at improving solubility, bioavailability, and metabolic stability. Additionally, exploring its potential in combination therapies could lead to more effective treatment strategies against complex diseases such as cancer and inflammation-related disorders.

In summary, 2-(4-form yl -3 -(thiophen -2 - y l ) - 1 H -py ra z ol - 1 - y l )acet on i trile (CAS No . 2092061 -97 -5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and multifunctional capabilities . Its potential applications span across various therapeutic areas , making it a promising candidate for further development . As research continues , this compound is expected to contribute substantially to the discovery and design of novel therapeutic agents .